Cas no 1546894-69-2 (2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene)

2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene structure
1546894-69-2 structure
Product Name:2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
CAS No:1546894-69-2
MF:C11H11Br
MW:223.109042406082
CID:6467882
PubChem ID:83924480
Update Time:2024-01-12

2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
    • EN300-1905017
    • 1546894-69-2
    • Inchi: 1S/C11H11Br/c1-3-4-5-10-7-6-9(2)8-11(10)12/h1,6-8H,4-5H2,2H3
    • InChI Key: WJYYWOXGYOTNQD-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1CCC#C

Computed Properties

  • Exact Mass: 222.00441g/mol
  • Monoisotopic Mass: 222.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1905017-0.05g
2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
1546894-69-2
0.05g
$983.0 2023-09-18
Enamine
EN300-1905017-0.1g
2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
1546894-69-2
0.1g
$1031.0 2023-09-18
Enamine
EN300-1905017-0.25g
2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
1546894-69-2
0.25g
$1078.0 2023-09-18
Enamine
EN300-1905017-0.5g
2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
1546894-69-2
0.5g
$1124.0 2023-09-18
Enamine
EN300-1905017-1.0g
2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
1546894-69-2
1g
$1172.0 2023-06-02
Enamine
EN300-1905017-2.5g
2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
1546894-69-2
2.5g
$2295.0 2023-09-18
Enamine
EN300-1905017-5.0g
2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
1546894-69-2
5g
$3396.0 2023-06-02
Enamine
EN300-1905017-10.0g
2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
1546894-69-2
10g
$5037.0 2023-06-02
Enamine
EN300-1905017-1g
2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
1546894-69-2
1g
$1172.0 2023-09-18
Enamine
EN300-1905017-5g
2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
1546894-69-2
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$3396.0 2023-09-18
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